Cas no 36035-54-8 (Methanesulfonamide,1,1,1-trifluoro-N-(4-fluorophenyl)-N-[(trifluoromethyl)sulfonyl]-)

Methanesulfonamide,1,1,1-trifluoro-N-(4-fluorophenyl)-N-[(trifluoromethyl)sulfonyl]- structure
36035-54-8 structure
Product Name:Methanesulfonamide,1,1,1-trifluoro-N-(4-fluorophenyl)-N-[(trifluoromethyl)sulfonyl]-
CAS No:36035-54-8
MF:C8H4F7NO4S2
MW:375.240484237671
CID:1475436
PubChem ID:51000110
Update Time:2025-04-21

Methanesulfonamide,1,1,1-trifluoro-N-(4-fluorophenyl)-N-[(trifluoromethyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

    • Methanesulfonamide,1,1,1-trifluoro-N-(4-fluorophenyl)-N-[(trifluoromethyl)sulfonyl]-
    • SCHEMBL2206162
    • N-(4-Fluorophenyl) bis-trifluoromethane sulfonimide
    • KMIODTZTJIDKBY-UHFFFAOYSA-N
    • 36035-54-8
    • 1,1,1-Trifluoro-N-(4-fluorophenyl)-N-((trifluoromethyl)sulfonyl)methanesulfonamide
    • MDL: MFCD18379782
    • Inchi: 1S/C8H4F7NO4S2/c9-5-1-3-6(4-2-5)16(21(17,18)7(10,11)12)22(19,20)8(13,14)15/h1-4H
    • InChI Key: KMIODTZTJIDKBY-UHFFFAOYSA-N
    • SMILES: S(C(F)(F)F)(N(C1C=CC(=CC=1)F)S(C(F)(F)F)(=O)=O)(=O)=O

Computed Properties

  • Exact Mass: 374.94702
  • Monoisotopic Mass: 374.947
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 546
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 88.3A^2
  • XLogP3: 3.2

Experimental Properties

  • PSA: 71.52
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